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Compound of Interest

Compound Name: ITIC-4F
Cat. No.: B15550478
Get Quote
N J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for ITIC-4F (also
known as ITIC-2F or IT-4F), a non-fullerene acceptor prominent in organic electronics research.
The information is compiled from available Safety Data Sheets (SDS) and chemical supplier
databases to ensure research and development professionals can handle this material with the
utmost care and safety.

Section 1: Product and Company Identification

ITIC-4F is a high-performance organic semiconductor material used primarily in the fabrication
of organic photovoltaics (OPVs) and other electronic devices.[1][2]
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Identifier Value

3,9-bis(2-methylene-((3-(1,1-
dicyanomethylene)-6,7-difluoro)-

Chemical Name indanone))-5,5,11,11-tetrakis(4-hexylphenyl)-
dithieno[2,3-d:2',3'-d']-s-indaceno[1,2-b:5,6-
b']dithiophene[3]

Synonyms ITIC-2F, IT-4F, ITIC-DF[1][3]
CAS Number 2097998-59-7[1][3][4][5]
Molecular Formula Co4H78FaN40O2S4[3][4]
Molecular Weight 1499.90 g/mol [1][3][4]

Section 2: Hazard Identification

As of the latest available data, a comprehensive GHS classification for ITIC-4F has not been
formally established. However, based on the nature of similar complex organic compounds, it is
prudent to handle it as a substance with potential hazards. The material should be considered
a hazardous chemical, and users should exercise caution. Some suppliers indicate that it may
be classified as a hazardous material for shipping purposes.[4]

Potential Hazards:

e May cause skin irritation.

e May cause serious eye irritation.

e May be harmful if inhaled or swallowed.

It is critical to consult the most current Safety Data Sheet from your specific supplier before
use.

Section 3: Composition and Purity

ITIC-4F is a high-purity chemical intended for research and manufacturing.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.zrswnz.com/chanpinzhongxin/3602.html
https://www.ossila.com/products/itic-2f
https://www.zrswnz.com/chanpinzhongxin/3602.html
https://www.ossila.com/products/itic-2f
https://www.zrswnz.com/chanpinzhongxin/3602.html
https://www.chemscene.com/product/2097998-59-7.html
https://www.lumtec.com.tw/products-view.php?ID=6880
https://www.zrswnz.com/chanpinzhongxin/3602.html
https://www.chemscene.com/product/2097998-59-7.html
https://www.ossila.com/products/itic-2f
https://www.zrswnz.com/chanpinzhongxin/3602.html
https://www.chemscene.com/product/2097998-59-7.html
https://www.benchchem.com/product/b15550478/docs?utm_src=pdf-body#a-comprehensive-technical-guide-on-the-material-safety-of-itic-4f
https://www.chemscene.com/product/2097998-59-7.html
https://www.benchchem.com/product/b15550478/docs?utm_src=pdf-body#a-comprehensive-technical-guide-on-the-material-safety-of-itic-4f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550478?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Component Purity

ITIC-4F >98% or >99% (depending on supplier)[3][4]

Section 4: First-Aid Measures

In the event of exposure, the following first-aid measures are recommended.

Exposure Route First-Aid Protocol

Move the exposed person to fresh air. If not
Inhalation breathing, give artificial respiration. Consult a

physician.

. Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least

Eye Contact i .
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Section 5: Fire-Fighting Measures

Parameter Guideline

) S ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media _ o
chemical, or carbon dioxide.

Emits toxic fumes under fire conditions,
Specific Hazards including carbon oxides, nitrogen oxides, sulfur

oxides, and hydrogen fluoride.

) ] ] Wear self-contained breathing apparatus for
Fire-Fighter Protection S
firefighting if necessary.

Section 6: Accidental Release Measures
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Proper containment and cleanup are essential to prevent environmental contamination and
personnel exposure.

Accidental Spill Workflow

Spill Occurs

l

Wear Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

'

Contain Spill
Prevent entry into drains/waterways

'

Sweep up and shovel.
Collect in a suitable, closed container for disposal.

Dispose of as hazardous waste.

Follow local regulations.

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of ITIC-4F.

Section 7: Handling and Storage
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Aspect

Protocol

Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.

Storage

Keep container tightly closed in a dry and well-

ventilated place. Recommended storage

temperature is 4°C.[4] Some suppliers may ship

at room temperature.[4][6]

Section 8: Exposure Controls and Personal

Protection

Engineering controls and personal protective equipment (PPE) are crucial for minimizing

exposure risk.

Personal Protective Equipment (PPE) for ITIC-4F Handling

Researcher/Handler

Required PPE

\

Engineering Controls
(Fume Hood / Glovebox)

Chemical Resistant Gloves
(e.g., Nitrile)

Safety Glasses with Side-Shields
or Goggles

Laboratory Coat

Click to download full resolution via product page

NIOSH Approved Respirator
(if dust is generated)

Caption: Recommended Personal Protective Equipment for handling ITIC-4F.

Section 9: Physical and Chemical Properties
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Property Value
Appearance Solid
Soluble in organic solvents (e.g., chloroform,
Solubility chlorobenzene). Specific solubility data is not
widely published.
HOMO Level -5.66 eV[1][3] or -5.69 eV[5]
LUMO Level -4.14 eV[1][3] or -4.07 eV[5]

Section 10: Stability and Reactivity

Parameter

Description

Chemical Stability

Stable under recommended storage conditions.

Conditions to Avoid

Exposure to light and oxygen may lead to

degradation, particularly under illumination.[7]

Incompatible Materials

Strong oxidizing agents.

Hazardous Decomposition

Hazardous decomposition products formed
under fire conditions include carbon oxides,
nitrogen oxides (NOXx), sulfur oxides, and

hydrogen fluoride.

Section 11: Toxicological Information

Detailed toxicological studies for ITIC-4F are not publicly available. The information below is

based on general principles for handling novel chemical compounds.

Acute Toxicity: No data available.

Skin Corrosion/Irritation: No data available. Handle as a potential irritant.

Serious Eye Damage/Irritation: No data available. Handle as a potential irritant.

Respiratory or Skin Sensitization: No data available.
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o Carcinogenicity: No components of this product present at levels greater than or equal to
0.1% are identified as probable, possible or confirmed human carcinogens by IARC, ACGIH,
NTP, or OSHA.

Section 12: Ecological Information

No data is available on the ecotoxicity of ITIC-4F. It is imperative to prevent its release into the
environment.

Section 13: Disposal Considerations

Dispose of this material as hazardous waste. Offer surplus and non-recyclable solutions to a
licensed disposal company. Contact a licensed professional waste disposal service to dispose
of this material.

Section 14: Transport Information

ITIC-4F may be classified as a dangerous good for transportation, potentially falling under
hazard classes such as 6.1 (Toxic substances) or 9 (Miscellaneous dangerous goods).[4]
Shipping regulations (DOT, IATA, IMDG) must be followed.

Section 15: Regulatory Information

This material is intended for research and development use only. Users should be aware of and
comply with all applicable local, state, and federal regulations.

Disclaimer: This document is intended as a guide and is based on currently available
information. It is not a substitute for the official Safety Data Sheet (SDS) provided by the
supplier. Always refer to the specific SDS for the most accurate and up-to-date safety
information before handling the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15550478/docs?utm_src=pdf-body#a-comprehensive-technical-guide-on-the-material-safety-of-itic-4f
https://www.benchchem.com/product/b15550478/docs?utm_src=pdf-body#a-comprehensive-technical-guide-on-the-material-safety-of-itic-4f
https://www.chemscene.com/product/2097998-59-7.html
https://www.benchchem.com/product/b15550478?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550478?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

References

. ossila.com [ossila.com]

. hovapuri.com [novapuri.com]

. chemscene.com [chemscene.com]

. lumtec.com.tw [lumtec.com.tw]

°
~ » [6)] EaN w N -

. researchgate.net [researchgate.net]

. medchemexpress.com [medchemexpress.com]

. ossila#tBHTIC-4F,ITIC-2F, I T-4F _JFYI iR {ERE B R /A R [zrswnz.com]

e To cite this document: BenchChem. [A Comprehensive Technical Guide on the Material
Safety of ITIC-4F]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550478/docs#a-comprehensive-technical-guide-

on-the-material-safety-of-itic-4f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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